Cas no 1191-03-3 (4,8-Decadienoic acid,methyl ester)

• Product name: 4,8-Decadienoic acid,methyl ester
• CAS No: 1191-03-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 117479

4,8-Decadienoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,8-Decadienoic acid,methyl ester
• METHYLDECA-4,8-DIENOATE

• Inchi： InChI=1S/C11H18O2/c1-3-4-5-6-7-8-9-10-11(12)13-2/h3-4,7-8H,5-6,9-10H2,1-2H3/b4-3+,8-7+
• InChI Key： ZYNYTTXGMNCKDP-DYWGDJMRSA-N
• SMILES： C/C=C/CC/C=C/CCC(OC)=O

Computed Properties

• Exact Mass: 182.131
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 26.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters